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Introduction
Ethylene-propylene-diene monomer (EPDM) rubber is a synthetic elastomer valued for its

excellent resistance to heat, ozone, weather, and a wide range of chemicals. To achieve these

desirable properties, EPDM must be crosslinked, a process commonly known as curing or

vulcanization. Peroxide curing is a prevalent method for crosslinking EPDM, as it forms stable

carbon-carbon (C-C) crosslinks, leading to superior thermal stability and compression set

resistance compared to traditional sulfur vulcanization.[1]

However, peroxide curing of EPDM can be inefficient and may lead to undesirable side

reactions, such as polymer chain scission.[2][3] To counteract these effects and enhance the

crosslinking efficiency, coagents are incorporated into the rubber formulation. Triallyl
cyanurate (TAC) is a highly effective, trifunctional coagent widely used in the peroxide curing

of EPDM.[4][5][6] It actively participates in the crosslinking reaction to increase the crosslink

density, improve mechanical properties, and enhance the overall performance of the EPDM

vulcanizate.[7][8][9] This document provides detailed application notes and protocols for the

use of TAC in EPDM rubber for research and development purposes.
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During peroxide curing, the peroxide decomposes at elevated temperatures to generate free

radicals. These radicals abstract hydrogen atoms from the EPDM polymer backbone, creating

polymer radicals. In the absence of a coagent, these polymer radicals primarily combine to

form C-C crosslinks. However, chain scission can also occur, particularly at tertiary carbon

atoms, which reduces the crosslink density and degrades mechanical properties.[2][7]

Triallyl cyanurate (TAC) mitigates these issues and enhances the crosslinking process

through a multi-step mechanism:

Radical Addition: The highly reactive allyl groups of TAC readily react with the polymer

radicals. This grafts the TAC molecule onto the EPDM chain.

Homopolymerization and Crosslinking: The remaining allyl groups on the grafted TAC

molecule can then react with other polymer radicals or undergo homopolymerization, forming

bridges between EPDM chains.[2][7] This creates a more complex and robust crosslinked

network.

Suppression of Chain Scission: By providing a more favorable reaction pathway for the

polymer radicals, TAC effectively competes with the chain scission reaction, preserving the

molecular weight of the polymer and improving the overall efficiency of the curing process.[2]

[3]

The incorporation of TAC leads to a higher crosslink density, resulting in a vulcanizate with

improved mechanical strength, hardness, and thermal stability.[5][8]
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Start: EPDM Compounding

Prepare Internal Mixer
(80-100°C, 50 rpm)

Add EPDM
(Masticate 1-2 min)

Add ZnO & Stearic Acid
(Mix 1-2 min)

Add 1/2 Filler & 1/2 Oil
(Mix until incorporated)

Add remaining Filler & Oil
(Mix until incorporated)

Add Antioxidants
(Mix 2 min)

Final Mix & Sweep
(2-3 min)

Discharge Compound
(Temp < 120°C)

Prepare Two-Roll Mill
(40-50°C)

Add Peroxide & TAC
(Mix 5-10 min)

Homogenize on Mill

Sheet and Mature
(24h at RT)

Ready for Curing & Testing

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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